molecular formula C11H6N2O3S B8711200 10-oxo-10H-pyrido[1,2-a]thieno[3,2-d]pyrimidine-7-carboxylic acid

10-oxo-10H-pyrido[1,2-a]thieno[3,2-d]pyrimidine-7-carboxylic acid

Cat. No.: B8711200
M. Wt: 246.24 g/mol
InChI Key: FJUCLXQPGQDDMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

10-oxo-10H-pyrido[1,2-a]thieno[3,2-d]pyrimidine-7-carboxylic acid is a useful research compound. Its molecular formula is C11H6N2O3S and its molecular weight is 246.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H6N2O3S

Molecular Weight

246.24 g/mol

IUPAC Name

2-oxo-4-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),5,8,10,12-pentaene-12-carboxylic acid

InChI

InChI=1S/C11H6N2O3S/c14-10-9-7(3-4-17-9)12-8-2-1-6(11(15)16)5-13(8)10/h1-5H,(H,15,16)

InChI Key

FJUCLXQPGQDDMO-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=NC3=C(C(=O)N2C=C1C(=O)O)SC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Chlorotrimethylsilane (2.35 ml, 0.018 mol) is added to a cooled (ice bath) solution of 3,10-dihydro-10-oxo-1H-pyrido[1,2-a]thieno[3,2-d]pyrimidine-7-carboxylic acid (4.5 g, 0.018 mol) in pyridine (35 ml) under nitrogen. The mixture is stirred at ice bath temperature for 1 hour and then allowed to warm at room temperature. N-chlorosuccinimide (2.44 g, 0.018 mol) is added and the mixture is heated at 95° C. for 20 minutes. The mixture is cooled, diluted with ice water (5 ml) and stirred for 15 minutes. The precipitate is filtered, washed with boiling acetone and dried to give the product (3.5 g.) mp 335° C. (dec).
Quantity
2.35 mL
Type
reactant
Reaction Step One
Name
3,10-dihydro-10-oxo-1H-pyrido[1,2-a]thieno[3,2-d]pyrimidine-7-carboxylic acid
Quantity
4.5 g
Type
reactant
Reaction Step Two
Quantity
35 mL
Type
solvent
Reaction Step Two
Quantity
2.44 g
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
5 mL
Type
solvent
Reaction Step Four

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